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Compound Name: Echitoveniline
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Echitoveniline is a monoterpenoid indole alkaloid that has been isolated from the fruits and
leaves of Alstonia venenata R.Br., a plant belonging to the Apocynaceae family. This family of
plants is known for its rich diversity of biologically active alkaloids. While research on
Echitoveniline is not extensive, this guide consolidates the currently available information
regarding its physical and chemical properties, alongside general experimental protocols
relevant to its study.

Physical and Chemical Properties

At present, detailed quantitative data for many of the physical properties of Echitoveniline,
such as its melting point, boiling point, and solubility in various solvents, are not widely reported
in publicly accessible scientific literature. However, some fundamental chemical properties
have been identified.

Table 1: Physical and Chemical Properties of Echitoveniline
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Property Value Source
Molecular Formula Cs1H36N207 N/A
Molecular Weight 548.63 g/mol N/A
CAS Number 72855-79-9 N/A
Class Monoterpenoid Indole Alkaloid N/A

Fruits and leaves of Alstonia
Source N/A
venenata R.Br.

Spectroscopic Data

Detailed spectroscopic data, including *H-NMR, 3C-NMR, Infrared (IR), and Mass
Spectrometry (MS) spectra for Echitoveniline, are not readily available in the reviewed
literature. The purity of commercially available Echitoveniline is often determined by NMR and
HPLC, which suggests that such data exists but has not been broadly disseminated.

Chemical Reactivity and Stability

Specific studies detailing the chemical reactivity and stability of Echitoveniline under various
conditions (e.g., pH, temperature, light) are not currently available. General best practices for
the storage and handling of complex alkaloids should be followed. These typically include
storage in a cool, dark, and dry place in a tightly sealed container to prevent degradation.

Biological Activity and Mechanism of Action

The biological activity of Echitoveniline and its mechanism of action remain largely
unexplored. While crude extracts of Alstonia venenata have demonstrated cytotoxic effects
against certain cancer cell lines, the specific contribution of Echitoveniline to this activity has
not been elucidated. Preliminary information suggests that Echitoveniline itself does not
exhibit significant cytotoxicity against some cancer cell lines. There is currently no available
information regarding the signaling pathways affected by this compound.

Experimental Protocols
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Specific, validated experimental protocols for the analysis of Echitoveniline are not published.
However, based on standard practices for the study of natural products, the following general
methodologies would be appropriate.

Isolation and Purification of Echitoveniline from Alstonia
venhenata

A general workflow for the isolation and purification of alkaloids from Alstonia species can be
adapted for Echitoveniline.
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General Workflow for Echitoveniline Isolation

Dried and powdered fruits/leaves of Alstonia venenata

l

Maceration or Soxhlet extraction with a suitable solvent (e.g., methanol, ethanol)

l

Filtration to remove solid plant material

:

Concentration of the filtrate under reduced pressure

:

Acid-base partitioning to separate alkaloids

:

Column chromatography (e.g., silica gel, alumina) for separation

:

Preparative HPLC for final purification

Pure Echitoveniline

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Echitoveniline.

Cytotoxicity Assay
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To assess the cytotoxic potential of Echitoveniline, a standard MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide) assay can be employed.

MTT Cytotoxicity Assay Workflow

Seed cancer cells in a 96-well plate

:

Incubate for 24 hours

:

Treat cells with varying concentrations of Echitoveniline

:

Incubate for 48-72 hours

:

Add MTT reagent to each well

:

Incubate for 4 hours

:

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Click to download full resolution via product page
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Caption: Standard workflow for an MTT-based cytotoxicity assay.

Conclusion and Future Directions

Echitoveniline is a structurally interesting monoterpenoid indole alkaloid with a significant lack
of characterization in the scientific literature. The data presented in this guide represents the
currently available information. There is a clear need for further research to fully elucidate the
physical, chemical, and biological properties of this compound. Future studies should focus on:

o Comprehensive Spectroscopic Analysis: Detailed 1D and 2D NMR, high-resolution mass
spectrometry, and IR spectroscopy to fully characterize its structure.

» Determination of Physicochemical Properties: Measurement of its melting point, boiling point,
solubility in various solvents, and pKa.

« In-depth Biological Evaluation: Screening for a wide range of biological activities, including
but not limited to, anticancer, antimicrobial, and anti-inflammatory effects.

» Mechanism of Action Studies: Investigation into the molecular targets and signaling
pathways modulated by Echitoveniline to understand its mode of action.

Such studies will be crucial in determining the potential of Echitoveniline as a lead compound
for drug discovery and development.

¢ To cite this document: BenchChem. [Echitoveniline: A Technical Overview of a
Monoterpenoid Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257838#physical-and-chemical-properties-of-
echitoveniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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